Ovalitenone

• CAS: 64280-22-4
• Molecular Formula: C19H14O6
• Molecular Weight: 338.3 g/mol
• InChI: InChI=1S/C19H14O6/c1-22-19-12(3-5-16-13(19)6-7-23-16)15(21)9-14(20)11-2-4-17-18(8-11)25-10-24-17/h2-8H,9-10H2,1H3
• InChIKey: SDJBCBKWKASUCJ-UHFFFAOYSA-N

Ovalitenone for AKT/mTOR-Driven EMT Research

Ovalitenone (CAS 64280-22-4) is a furano-hydroxychalcone flavonoid isolated primarily from *Millettia peguensis* [1]. It is a retro-dihydrochalcone characterized by a 1,3-propanedione core linking a benzodioxolyl and a methoxybenzofuranyl moiety [2]. Distinguished from common flavonoids, its biological activity centers on suppressing epithelial-to-mesenchymal transition (EMT) and cancer stem cell (CSC) phenotypes without inducing cytotoxicity in lung cancer models [1].

EMT & Migration

Non-cytotoxic anti-metastatic research tool for EMT suppression assays

Signaling

Selective AKT/mTOR pathway probe without FAK interference

CSC & Colony

Anchorage-independent growth and spheroid model fit

• [1] Sanookpan, K.; Nonpanya, N.; Sritularak, B.; Chanvorachote, P. Ovalitenone Inhibits the Migration of Lung Cancer Cells via the Suppression of AKT/mTOR and Epithelial-to-Mesenchymal Transition. *Molecules* **2021**, *26*, 638. View Source
• [2] Ganapaty, S.; Rao, D. V.; Raju, G. V. R. Flavonoids from Millettia peguensis Ali (Fabaceae). *Biochemical Systematics and Ecology* **1998**, *26*, 125–126. View Source

Ovalitenone vs. Other Furanoflavonoids in Metastasis

Despite structural similarities among furanoflavonoids from *Millettia* and *Pongamia* species, their biological activities are not equivalent. Pongamol, a close structural analog, exhibits moderate cytotoxicity and inhibits migration through overlapping FAK/AKT-mTOR pathways but within a narrower, lower concentration range [1]. Karanjin, another in-class furanoflavone, demonstrates direct cytotoxic antiproliferative activity (IC50 4.85 µM) against A549 cells [2], a profile opposite to Ovalitenone's non-cytotoxic suppression of metastatic behaviors. Generic substitution risks introducing confounding variables such as unintended cytotoxicity or differential pathway modulation, thereby invalidating comparative metastasis or EMT-focused studies [1][2].

Ovalitenone

Karanjin

Reported direct cytotoxicity may confound anti-migration readouts

Ovalitenone

Pongamol

Broader FAK-inclusive pathway modulation may shift signaling interpretation

Ovalitenone

Furanoflavone class

Cytotoxicity profiles vary; class-level swap may invalidate EMT-specific models

• [1] Putri, H. E.; et al. Pongamol Inhibits Epithelial to Mesenchymal Transition Through Suppression of FAK/Akt-mTOR Signaling. *Anticancer Res.* **2021**, *41*, 6073-6080. View Source
• [2] Mrudul, S.; et al. Karanjin, A Promising Bioactive Compound Possessing Anti-cancer Activity against Experimental Model of Non-small Cell Lung Cancer Cells. *Anti-Cancer Agents Med. Chem.* **2024**, *24*, 387-396. View Source

Ovalitenone: Comparative Evidence Guide

Non-Cytotoxic Anti-Metastatic Activity vs. Karanjin

Ovalitenone demonstrates a fundamental divergence from the in-class furanoflavone karanjin. While Ovalitenone exhibits no cytotoxicity against A549 lung cancer cells at concentrations up to 200 µM [1], karanjin exhibits potent cytotoxicity with an IC50 of 4.85 µM in the same cell line [2]. This indicates that Ovalitenone's anti-migratory and EMT-suppressive effects are not attributable to general cellular toxicity, a critical differentiating factor for experimental design in metastasis research.

Cytotoxicity profile

Cross-study comparable

Ovalitenone: no cytotoxicity up to 200 µM
Karanjin: IC50 = 4.85 µM (A549)

Supports cytotoxicity-independent anti-metastasis endpoint

MTT assay; non-small cell lung cancer model

Evidence Dimension	Cytotoxicity (IC50) in A549 lung cancer cells
Target Compound Data	No cytotoxic effect up to 200 µM
Comparator Or Baseline	Karanjin: IC50 = 4.85 µM
Quantified Difference	Ovalitenone shows no cytotoxicity at >40-fold higher concentration than karanjin's IC50
Conditions	A549 non-small cell lung cancer cell line; MTT assay

Why This Matters

Procurement of Ovalitenone is essential for studies requiring the isolation of anti-metastatic mechanisms from confounding cytotoxic effects, a key distinction from antiproliferative furanoflavones like karanjin.

• [1] Sanookpan, K.; et al. Ovalitenone Inhibits the Migration of Lung Cancer Cells via the Suppression of AKT/mTOR and Epithelial-to-Mesenchymal Transition. *Molecules* **2021**, *26*, 638. View Source
• [2] Mrudul, S.; et al. Karanjin, A Promising Bioactive Compound Possessing Anti-cancer Activity against Experimental Model of Non-small Cell Lung Cancer Cells. *Anti-Cancer Agents Med. Chem.* **2024**, *24*, 387-396. View Source

Anchorage-Independent Colony Formation Inhibition

Ovalitenone treatment significantly reduces colony formation, a surrogate for anchorage-independent growth and CSC potential. In H460 cells, colony numbers were reduced to 31.05% (50 µM), 51.48% (100 µM), and 73.20% (200 µM) compared to untreated controls [1]. In A549 cells, reductions were 38.93%, 50.37%, and 74.06% at the same respective concentrations [1]. This quantitative dose-response establishes a clear benchmark for functional assays targeting metastatic potential.

Colony inhibition

Supporting evidence

Dose-dependent reduction up to ~74% at 200 µM (A549 cells)

Dose-response benchmark for CSC functional assays

H460 and A549 lines; anchorage-independent colony assay

Evidence Dimension	Anchorage-independent colony formation (% reduction vs. untreated control)
Target Compound Data	H460: 31.05% (50 µM), 51.48% (100 µM), 73.20% (200 µM). A549: 38.93% (50 µM), 50.37% (100 µM), 74.06% (200 µM)
Comparator Or Baseline	Untreated control cells (baseline = 0% reduction)
Quantified Difference	Dose-dependent inhibition up to ~74% at 200 µM
Conditions	H460 and A549 human lung cancer cells; 24-hour treatment; colony formation assay

Why This Matters

These data provide a reproducible quantitative benchmark for users validating Ovalitenone's activity or screening its analogs in anchorage-independent growth assays.

• [1] Sanookpan, K.; et al. Ovalitenone Inhibits the Migration of Lung Cancer Cells via the Suppression of AKT/mTOR and Epithelial-to-Mesenchymal Transition. *Molecules* **2021**, *26*, 638. View Source

EMT Marker Reversal vs. Cytotoxic Furanoflavones

Ovalitenone induces a dose-dependent reversal of EMT-associated markers in H460 and A549 cells, decreasing N-cadherin and increasing E-cadherin at 50–200 µM [1]. This is mechanistically consistent with, yet pharmacologically distinct from, pongamol, which also reduces N-cadherin but within a lower concentration range (0–100 µM) [2]. Ovalitenone's ability to modulate these markers without cytotoxicity at high doses (up to 200 µM) provides a wider and safer therapeutic window for EMT-focused studies.

EMT marker reversal

Cross-study comparable

Ovalitenone: N-cadherin decrease at 50–200 µM
Pongamol: decrease at 0–100 µM

Wider non-cytotoxic range for EMT marker modulation

Western blot; H460 and A549 cells

Evidence Dimension	EMT marker modulation (N-cadherin protein level)
Target Compound Data	Significant decrease in N-cadherin at 50–200 µM
Comparator Or Baseline	Pongamol: significant decrease in N-cadherin at 0–100 µM
Quantified Difference	Ovalitenone maintains non-cytotoxic efficacy at higher concentrations (up to 200 µM) than pongamol's tested range (up to 100 µM)
Conditions	H460 and A549 cells; 24-hour treatment; Western blot

Why This Matters

Ovalitenone offers a distinct pharmacological window for studying EMT suppression without the confounding variable of cytotoxicity, an advantage over lower-range modulators like pongamol.

• [1] Sanookpan, K.; et al. Ovalitenone Inhibits the Migration of Lung Cancer Cells via the Suppression of AKT/mTOR and Epithelial-to-Mesenchymal Transition. *Molecules* **2021**, *26*, 638. View Source
• [2] Putri, H. E.; et al. Pongamol Inhibits Epithelial to Mesenchymal Transition Through Suppression of FAK/Akt-mTOR Signaling. *Anticancer Res.* **2021**, *41*, 6073-6080. View Source

Selective AKT/mTOR Inhibition vs. Pongamol

Ovalitenone reduces phosphorylated mTOR (Ser2448) and phosphorylated AKT (Ser473) at 50–200 µM in H460 and A549 cells [1]. While pongamol also inhibits the Akt/mTOR pathway, its effect is part of a broader FAK/Akt-mTOR signaling modulation [2]. Ovalitenone's activity appears more directly focused on AKT/mTOR, with p-FAK (Tyr397) remaining unaffected [1], suggesting a potentially cleaner tool compound for dissecting AKT/mTOR-specific contributions to EMT.

Pathway selectivity

Cross-study comparable

Ovalitenone: p-AKT/p-mTOR reduced; p-FAK unchanged
Pongamol: FAK + AKT/mTOR inhibition

Cleaner tool for AKT/mTOR-specific pathway dissection

Phospho-protein analysis; 24 h treatment

Evidence Dimension	Inhibition of p-mTOR (Ser2448) and p-AKT (Ser473)
Target Compound Data	Significant reduction of p-mTOR (50–200 µM) and p-AKT (50–200 µM in H460, 100–200 µM in A549)
Comparator Or Baseline	Pongamol: inhibition of FAK and Akt/mTOR pathways
Quantified Difference	Ovalitenone selectively suppresses AKT/mTOR without affecting p-FAK; pongamol inhibits both FAK and AKT/mTOR
Conditions	H460 and A549 cells; 24-hour treatment; Western blot

Why This Matters

For researchers seeking to delineate AKT/mTOR-specific mechanisms from upstream FAK signaling, Ovalitenone offers a more targeted pharmacological tool compared to pongamol.

• [1] Sanookpan, K.; et al. Ovalitenone Inhibits the Migration of Lung Cancer Cells via the Suppression of AKT/mTOR and Epithelial-to-Mesenchymal Transition. *Molecules* **2021**, *26*, 638. View Source
• [2] Putri, H. E.; et al. Pongamol Inhibits Epithelial to Mesenchymal Transition Through Suppression of FAK/Akt-mTOR Signaling. *Anticancer Res.* **2021**, *41*, 6073-6080. View Source

Physicochemical Properties vs. Furanoflavones

Ovalitenone exhibits an estimated water solubility of 13.39 mg/L at 25°C [1] and a topological polar surface area (TPSA) of 75.00 Ų [2]. This solubility profile, while limited, is consistent with other retro-dihydrochalcones. However, its specific molecular structure (C19H14O6, MW 338.31) distinguishes it from furanoflavones like lanceolatin B, which possess a flavone core rather than a 1,3-propanedione linker, potentially influencing both solubility and biological target engagement.

Solubility estimate

Class-level inference

Est. water solubility 13.39 mg/L; TPSA 75.00 Ų

Informs formulation strategy; data to verify experimentally

In silico estimation; not measured

Evidence Dimension	Estimated water solubility at 25°C
Target Compound Data	13.39 mg/L (estimated)
Comparator Or Baseline	Furanoflavone class (variable solubility; lanceolatin B not quantified in same study)
Quantified Difference	Not directly comparable; class-level inference only
Conditions	In silico estimation (EPI Suite) at 25°C

Why This Matters

Knowledge of solubility parameters informs proper dissolution and formulation strategies, ensuring experimental reproducibility in cell-based assays.

• [1] U.S. EPA. Estimation Program Interface (EPI) Suite. Water Solubility Estimate for Ovalitenone (CAS 64280-22-4). View Source
• [2] PlantaE DB. Ovalitenone (CAS 64280-22-4). View Source

Ovalitenone Applications in Metastasis and EMT Research

EMT Migration & Invasion Without Cytotoxicity

Ovalitenone's demonstrated ability to suppress migration and invasion of H460 and A549 cells at 50-200 µM without inducing cytotoxicity [1] makes it a superior choice over cytotoxic furanoflavones like karanjin (IC50 4.85 µM) for assays where cell viability must be maintained to isolate EMT-specific effects [2]. Use Ovalitenone in wound-healing and Boyden chamber assays to quantify anti-migratory and anti-invasive activity without cell death artifacts.

AKT/mTOR Pathway Validation in CSC Spheroids

The suppression of primary and secondary CSC spheroids by Ovalitenone at 50-200 µM [1] positions it as a key compound for studies investigating the role of AKT/mTOR signaling in CSC maintenance and metastasis initiation. Its selective reduction of p-AKT and p-mTOR without affecting p-FAK [1] offers a cleaner mechanistic tool than broader pathway inhibitors like pongamol [3].

Anchorage-Independent Colony Formation Benchmarking

Ovalitenone's dose-dependent reduction in colony number (up to 74% at 200 µM in A549 cells) and size [1] provides a robust, quantitative benchmark for screening novel anti-metastatic agents or validating the functional impact of genetic manipulations targeting EMT or AKT/mTOR pathways. The non-cytotoxic nature of this effect ensures that observed colony suppression is due to impaired anoikis resistance and CSC activity, not cell death.

Furanoflavonoid Selectivity Comparison

Ovalitenone's selective inhibition of AKT/mTOR phosphorylation (without affecting p-FAK) contrasts with the broader FAK/Akt-mTOR inhibition by pongamol [1][3] and the cytotoxic antiproliferative activity of karanjin [2]. This unique selectivity makes Ovalitenone an essential reference standard for structure-activity relationship (SAR) studies aiming to optimize furanochalcone-based inhibitors with improved target specificity and reduced toxicity.

Application

Selection Property

Validation Focus

Non-cytotoxic migration/invasion studies

Anti-migratory profile without cell death artifacts

Viability-maintained migration endpoint

CSC spheroid pathway inhibition

Selective AKT/mTOR suppression (no p-FAK modulation)

Spheroid formation and signaling readouts

Anchorage-independent colony benchmarking

Dose-dependent colony suppression profile

Colony formation and anoikis resistance endpoints

Furanochalcone selectivity profiling

AKT/mTOR-selective vs. broader pathway inhibition context

Target selectivity and cytotoxicity differentiation

• [1] Sanookpan, K.; et al. Ovalitenone Inhibits the Migration of Lung Cancer Cells via the Suppression of AKT/mTOR and Epithelial-to-Mesenchymal Transition. *Molecules* **2021**, *26*, 638. View Source
• [2] Mrudul, S.; et al. Karanjin, A Promising Bioactive Compound Possessing Anti-cancer Activity against Experimental Model of Non-small Cell Lung Cancer Cells. *Anti-Cancer Agents Med. Chem.* **2024**, *24*, 387-396. View Source
• [3] Putri, H. E.; et al. Pongamol Inhibits Epithelial to Mesenchymal Transition Through Suppression of FAK/Akt-mTOR Signaling. *Anticancer Res.* **2021**, *41*, 6073-6080. View Source